Cas no 80336-64-7 (2-Bromo-1-(4-isobutylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-isobutylphenyl)propan-1-one
• CAS No: 80336-64-7
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 720862
• PubChem ID: 2735576
• Update Time: 2025-04-19

2-Bromo-1-(4-isobutylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-isobutylphenyl)propan-1-one
• 1-Propanone,2-bromo-1-[4-(2-methylpropyl)phenyl]-
• 2-Bromo-1-(4-isobutylphenyl)-1-propanone
• 2-bromo-1-(4'-isobutyl-phenyl)-propan-1-one
• 2-bromo-1-[4-(2-methylpropyl)phenyl]-1-propanone
• 2-Bromo-4'-(2-methylprop-1-yl)propiophenone
• 2-bromo-4'-isobutylpropiophenone
• CS-0317157
• SCHEMBL6675858
• FT-0611345
• PS-9804
• AKOS009157510
• 77565-38-9
• 2-bromo-1-[4-(2-methylpropyl)phenyl]propan-1-one
• A839136
• MFCD00831700
• 80336-64-7
• DB-017642

• MDL： MFCD00831700
• Inchi： 1S/C13H17BrO/c1-9(2)8-11-4-6-12(7-5-11)13(15)10(3)14/h4-7,9-10H,8H2,1-3H3
• InChI Key： SVGMFVCPJFHTRE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 268.04600
• Monoisotopic Mass: 268.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.239
• Melting Point: 63 °C
• Boiling Point: 324.2 ºCat 760 mmHg
• Flash Point: 27.3 ºC
• Refractive Index: 1.532
• PSA: 17.07000
• LogP: 3.85120

2-Bromo-1-(4-isobutylphenyl)propan-1-one Security Information

• Hazard Statement： Corrosive
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34